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Compound of Interest

Compound Name: AR244555

Cat. No.: B15572221

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of novel chemical compounds are paramount to ensuring laboratory
safety and environmental compliance. This guide provides essential logistical information and
procedural steps for the disposal of AR244555, a Mas inverse agonist. While the full
manufacturer's Safety Data Sheet (SDS) remains the primary source for disposal directives,
this document outlines a comprehensive framework based on established best practices for
laboratory chemical waste management.

In the absence of a specific Safety Data Sheet (SDS) for AR244555, the compound should be
treated as a hazardous chemical. This precautionary approach ensures the highest level of
safety. Researchers must consult their institution's Environmental Health and Safety (EHS)
office for specific guidance and to ensure compliance with all local, state, and federal
regulations.[1][2]

Compound Identification and Properties

A clear understanding of the compound's properties is the first step in determining the
appropriate handling and disposal protocol.
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Property Data Reference
Chemical Name AR244555

Synonyms Mas inverse agonist

CAS Number 858350-62-6 [3]
Molecular Formula C23H23CIF2N20

Appearance Solid

Not fully tested. Treat as
Hazards [4]
hazardous.

Personal Protective Equipment  Chemical resistant gloves, lab 5]
(PPE) coat, safety glasses

Handling Use in a chemical fume hood. [4][5]

Experimental Protocol: General Disposal Procedure
for AR244555

The following step-by-step protocol is a general guideline for the disposal of AR244555 in a
laboratory setting. This procedure assumes that the compound will be managed as hazardous
waste.

1. Waste ldentification and Classification:

o Treat all AR244555 waste, including pure compound, solutions, and contaminated materials
(e.g., pipette tips, gloves, and empty containers), as hazardous chemical waste.[1]

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired solid AR244555 in its original container or a clearly labeled,
sealable hazardous waste container.
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o Place contaminated consumables such as gloves, weigh boats, and wipes into a
designated, sealed plastic bag or container labeled "Hazardous Waste" with the chemical

name.

e Liquid Waste:

o Collect solutions containing AR244555 in a dedicated, leak-proof, and chemically
compatible container. Do not mix with other chemical waste streams unless compatibility
has been confirmed.

o The container must be kept closed except when adding waste.[2]
e Sharps Waste:

o Any sharps (e.g., needles, razor blades) contaminated with AR244555 must be disposed
of in a designated, puncture-resistant sharps container.

3. Labeling of Waste Containers:

o All waste containers must be clearly labeled with a hazardous waste tag as soon as waste is
added.[1]

e The label should include:
o The words "Hazardous Waste"
o The full chemical name: "AR244555"
o The CAS Number: "858350-62-6"

o An accurate description of the contents, including estimated concentrations and any other
solvents present.

o The date the waste was first added to the container.
o The name and contact information of the generating researcher or lab.

4. Storage of Chemical Waste:
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» Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory where the waste was generated.[2]

e The SAA should be a secure location, away from general traffic and incompatible materials.
e Ensure secondary containment is used for liquid waste containers to prevent spills.
5. Request for Waste Pickup:

e Once a waste container is full, or if it has been in storage for a period approaching your
institution's limit (often 12 months), a request for disposal must be submitted to your
institution's EHS department.[2]

» Follow your institution's specific procedures for requesting a hazardous waste pickup.
6. Decontamination of Empty Containers:

e An empty container that has held AR244555 should be managed as hazardous waste unless
it has been triple-rinsed.[1]

e The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous
liquid waste.[1] After decontamination, deface the original label and dispose of the container
according to institutional guidelines.[1]

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of AR244555.
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Caption: Workflow for the safe disposal of AR244555 waste.
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By adhering to these procedures and consulting with institutional safety professionals,
researchers can ensure the safe and compliant disposal of AR244555, fostering a secure
laboratory environment and upholding their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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